Cas no 2137030-43-2 ((1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2137030-43-2
• MF: C₁₂H₁₃FN₂O₃S
• MW: 284.306625127792
• CID: 5823256
• PubChem ID: 165480567
• Update Time: 2025-10-10

(1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol
• (1S)-1-[3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-ol
• 2137030-43-2
• EN300-1115104

• Inchi： 1S/C12H13FN2O3S/c1-8(16)9-3-4-12(11(13)5-9)15-7-10(6-14-15)19(2,17)18/h3-8,16H,1-2H3/t8-/m0/s1
• InChI Key： FIELGKVXKSQPHN-QMMMGPOBSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CC=1F)[C@H](C)O)(=O)=O

Computed Properties

• Exact Mass: 284.06309162g/mol
• Monoisotopic Mass: 284.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol

Compound Introduction: (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol (CAS No. 2137030-43-2)

The compound (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol, identified by its CAS number 2137030-43-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro-substituent and a methanesulfonyl group on a pyrazole moiety appended to a phenyl ring suggests unique electronic and steric properties that may contribute to its biological activity.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine atom in this compound is located at the 3-position of the phenyl ring, which is a position known to enhance lipophilicity and improve oral bioavailability. This strategic placement of the fluoro-group is likely to influence the compound's interaction with biological targets, making it a promising candidate for further exploration.

The methanesulfonyl group, attached to the pyrazole ring via a phenylethanone backbone, introduces additional functional diversity. Methanesulfonyl groups are commonly employed in medicinal chemistry due to their ability to enhance binding interactions through hydrogen bonding and electrostatic interactions. The pyrazole ring itself is a heterocyclic scaffold that is widely recognized for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The combination of these structural elements in (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol suggests a multifaceted approach to drug design.

Current research in the field of heterocyclic chemistry has demonstrated that pyrazole derivatives exhibit a broad spectrum of biological activities. These activities range from antimicrobial and antifungal properties to more complex mechanisms involving enzyme inhibition and receptor binding. The specific arrangement of substituents on the pyrazole ring can significantly alter its pharmacological profile, making it essential to investigate the effects of different functional groups on biological targets. The compound under discussion may serve as a valuable scaffold for developing novel therapeutic agents.

Structural modifications, such as the introduction of fluorine and methanesulfonyl groups, can fine-tune the electronic properties of molecules, thereby affecting their interactions with biological targets. Computational studies have shown that fluorinated aromatic compounds often exhibit improved binding affinities due to their ability to engage in favorable hydrophobic interactions and π-stacking effects. Additionally, the chirality imparted by the (1S) configuration at the ethanol moiety may play a crucial role in determining the compound's enantioselective interactions with biological receptors.

In the context of drug discovery, understanding the relationship between molecular structure and biological activity is paramount. The compound (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-ol represents an excellent example of how structural complexity can be leveraged to develop molecules with tailored pharmacological properties. Recent advances in synthetic methodologies have enabled the efficient preparation of complex molecular architectures, allowing researchers to explore novel chemical space with greater ease.

The phenylethanone backbone serves as a versatile linker that can connect different pharmacophoric units while maintaining overall molecular rigidity. This rigidity is often desirable in drug design as it helps to stabilize the molecule in its active conformation upon binding to biological targets. Furthermore, the presence of both fluoro and methanesulfonyl groups suggests that this compound may exhibit multiple modes of interaction with biological receptors, potentially leading to enhanced efficacy and reduced side effects.

Preliminary studies have indicated that derivatives of this class exhibit promising activity against various disease targets. For instance, some pyrazole-based compounds have shown inhibitory effects on kinases and other enzymes involved in signal transduction pathways. The fluoro-substituent may enhance these interactions by improving metabolic stability and binding affinity, while the methanesulfonyl group could contribute through hydrogen bonding or electrostatic interactions.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (1S)-1-3-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-y]phenylethan-l -ol will play an increasingly important role in drug development pipelines. Their unique structural features make them attractive candidates for further optimization through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of these molecules and identify lead candidates for further investigation.